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Compound Name: Direct yellow 28

Cat. No.: B12091073

For Researchers, Scientists, and Drug Development Professionals

Abstract

Direct Yellow 28, identified by the Colour Index number 19555 and CAS number 8005-72-9, is
a synthetic anionic azo dye.[1][2] Primarily utilized in the textile, paper, and leather industries
for its vibrant yellow hue and direct application properties, its chemical characteristics and
synthesis pathways offer a case study in industrial dye chemistry.[2][3] This document provides
a detailed technical examination of Direct Yellow 28, including its molecular formula, weight,
chemical properties, and established synthesis protocols. While its current applications are
predominantly industrial, this guide aims to present its technical profile for a scientific audience,
potentially inspiring novel research avenues.

Chemical and Physical Properties

Direct Yellow 28 is a water-soluble dye that functions as a direct dye, meaning it can be
applied to cellulosic fibers like cotton and viscose without the need for a mordant.[1] Its
structure contains multiple sulfonic acid groups, which enhance its solubility in aqueous
solutions.[1] The key quantitative and qualitative properties of Direct Yellow 28 are
summarized in the table below.
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Property Value Reference
Molecular Formula C28H18N4Na206S4 [1112114]
Molecular Weight 680.7 g/mol [11[415]
CAS Number 8005-72-9 [11[2]
Colour Index (C.1.) No. 19555 [3]
Appearance Bright yellow to yellow-brown (]

powder

Solubility in Water

40 g/L at 60 °C

[2]

Solubility in Ethanol

Slightly soluble

[1](2]

Light Fastness (ISO)

6

[6]

Acid Resistance (1ISO)

5

[6]

Alkali Resistance (ISO)

5

[6]

Synthesis Protocol

The synthesis of Direct Yellow 28 is a key process in its industrial production. The primary

method involves the oxidative coupling of 2-(4-aminophenyl)-6-methylbenzo[d]thiazole-7-

sulfonic acid.

Experimental Protocol: Synthesis of Direct Yellow 28

Objective: To synthesize C.I. Direct Yellow 28 through the treatment of 2-(4-aminophenyl)-6-

methylbenzo[d]thiazole-7-sulfonic acid with sodium hypochlorite.[1][2]

Materials:

e 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid

e Sodium hypochlorite (NaOCI) solution

e Sodium hydroxide (for pH adjustment)
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e Deionized water

e Reaction vessel with temperature and pH control

e Stirring apparatus

Procedure:

e A solution of 2-(4-aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid is prepared in an
agueous medium.[2]

e The pH of the solution is adjusted to an alkaline range using an alkali such as sodium
hydroxide.

e The solution is maintained at a controlled temperature, typically elevated between 65-90 °C,
to facilitate the reaction.[1]

e Sodium hypochlorite solution is added gradually to the reaction mixture with continuous
stirring. This initiates the oxidative coupling, leading to the formation of the azo linkage (-
N=N-) that is characteristic of the dye.[1]

e The reaction progress can be monitored in real-time using ultraviolet spectroscopy to ensure
consistent color tone and minimize the formation of byproducts.[1]

» Upon completion of the reaction, the resulting Direct Yellow 28 dye is isolated from the
solution.

e The final product is a yellow-brown powder.[2]
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Caption: Synthesis workflow for Direct Yellow 28.

Mechanism of Action in Dyeing

Direct Yellow 28 is classified as a direct dye due to its ability to directly adhere to cellulosic
fibers without a mordant.[1] The mechanism is a multi-step process involving adsorption,
diffusion, and fixation, driven by non-covalent interactions.

e Adsorption: In an aqueous solution, the dye molecules exist as anions due to the
dissociation of the sulfonic acid groups. Cellulosic fibers, when immersed in water, acquire a
negative surface charge. The presence of an electrolyte, such as sodium chloride, is crucial
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to neutralize this charge repulsion, allowing the anionic dye molecules to approach and
adsorb onto the fiber surface.

 Diffusion: Once adsorbed, the dye molecules penetrate the amorphous regions of the fiber
structure.

o Fixation: The dye is retained within the fiber matrix through a combination of hydrogen bonds
and van der Waals forces.[6] This interaction between the dye molecules and the hydroxyl
groups of the cellulose fibers leads to the coloration.[1]
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Caption: Mechanism of Direct Yellow 28 dyeing on cellulosic fibers.
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Applications and Relevance

The primary application of Direct Yellow 28 is in the dyeing of cotton, viscose, silk, wool, and
polyamide fibers.[1][2] It is also used for coloring paper and leather.[2] Its good light fastness
and ease of application make it a commercially significant dye.[6]

For the scientific research community, particularly in drug development, Direct Yellow 28
currently has no established biological applications or known interactions with signaling
pathways. Its characterization is largely confined to materials science and industrial chemistry.
However, the study of such compounds can be relevant in the context of toxicology,
environmental science, and the development of new functional materials. The detailed
understanding of its synthesis and interaction mechanisms can provide a basis for the design
of novel molecules with specific binding properties.

Conclusion

Direct Yellow 28 is a well-characterized industrial dye with a defined molecular structure and
synthesis process. Its utility is centered on its coloring properties for various substrates. This
technical guide has summarized its core chemical and physical data, detailed its synthesis
protocol, and outlined its mechanism of action in dyeing. While direct applications in biomedical
research have not been identified, the comprehensive technical profile presented here serves
as a valuable resource for researchers across various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12091073#direct-yellow-28-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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